The Rise and Fall of S-1360: A Pioneering HIV-1 Integrase Inhibitor
The Rise and Fall of S-1360: A Pioneering HIV-1 Integrase Inhibitor
An In-Depth Technical Guide on the Discovery, Development, and Discontinuation of a First-in-Class Antiretroviral Candidate
Abstract
S-1360, also known as GW-810781, holds a significant place in the history of antiretroviral therapy as the first HIV-1 integrase strand transfer inhibitor (INSTI) to enter human clinical trials. Developed through a collaboration between Shionogi and GlaxoSmithKline, S-1360 showed promise in preclinical studies with potent in vitro activity against HIV-1. However, its journey was cut short during Phase II clinical trials due to insufficient antiviral efficacy in humans. This technical guide provides a comprehensive overview of the discovery, mechanism of action, preclinical and clinical data, and the ultimate discontinuation of S-1360, offering valuable insights for researchers and drug development professionals in the field of infectious diseases.
Introduction and Historical Context
The discovery of HIV as the causative agent of AIDS in the early 1980s spurred an intense search for effective antiviral therapies.[1] The initial focus was on reverse transcriptase and protease inhibitors, which became the cornerstones of highly active antiretroviral therapy (HAART). However, the emergence of drug-resistant viral strains necessitated the exploration of novel viral targets. The HIV-1 integrase enzyme, which is essential for the integration of the viral DNA into the host cell's genome, was identified as a promising target due to the lack of a human counterpart.[1]
Shionogi initiated research into HIV integrase inhibitors in the late 1980s.[2] This early work, which focused on diketo acid derivatives, laid the groundwork for the development of S-1360. In 2001, Shionogi entered into a joint venture with GlaxoSmithKline to accelerate the research and development of these novel compounds.[2] This collaboration led to the identification of S-1360 as a clinical candidate.
Mechanism of Action
S-1360 is a strand transfer inhibitor. The HIV-1 integrase enzyme catalyzes two key reactions: 3'-processing and strand transfer. S-1360 specifically inhibits the strand transfer step, preventing the covalent insertion of the viral DNA into the host chromosome. This is achieved through the chelation of divalent metal ions (Mg2+ or Mn2+) in the active site of the integrase enzyme, which are essential for its catalytic activity.
Preclinical Data
In Vitro Antiviral Activity
S-1360 demonstrated potent activity against HIV-1 in cell-based assays. The key quantitative data are summarized in the table below.
| Parameter | Cell Line | Virus Strain | Value | Reference |
| IC50 | - | Purified Integrase | 20 nM | [3] |
| EC50 | MT-4 | HIV-1 IIIB | 200 nM (63 ng/mL) | [3][4] |
| CC50 | MT-4 | - | 12 µM | [3] |
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IC50 (50% Inhibitory Concentration): The concentration of a drug that is required for 50% inhibition of a biological or biochemical function.
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EC50 (50% Effective Concentration): The concentration of a drug that gives a half-maximal response.
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CC50 (50% Cytotoxic Concentration): The concentration of a drug that is required to kill 50% of cells in vitro.
Resistance Profile
In vitro resistance studies were conducted by passaging HIV-1 in the presence of increasing concentrations of S-1360. These studies identified several key mutations in the integrase gene that conferred resistance to the compound.
| Mutation | Fold Change in EC50 |
| T66I | >4 |
| L74M | >4 |
| Multiple Mutations | >62 |
Clinical Development
Phase I Studies in Healthy Volunteers
A Phase I clinical trial was conducted to evaluate the safety, tolerability, and pharmacokinetics of S-1360 in healthy volunteers. The study involved single and multiple ascending oral doses.
Study Design:
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Population: 24 healthy volunteers (18 active, 6 placebo)
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Dosing:
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Single doses up to 2000 mg
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Multiple doses: 500 mg, 1000 mg, and 2000 mg administered every 12 hours for 11 days under fed conditions.
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Pharmacokinetic Parameters:
| Dose | Tmax (hours) | AUC | Cmax |
| 500 mg q12h | ~2.25 - 3 | Data not available | Data not available |
| 1000 mg q12h | ~2.25 - 3 | Proportionate increase observed | Proportionate increase observed |
| 2000 mg q12h | ~2.25 - 3 | Proportionate increase observed | Proportionate increase observed |
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Tmax: Time to reach maximum plasma concentration.
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AUC: Area under the plasma concentration-time curve.
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Cmax: Maximum plasma concentration.
Key Findings:
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S-1360 was readily absorbed orally.[4]
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Dose-proportional increases in AUC and Cmax were observed between the 1000 mg and 2000 mg dose groups.[4]
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Plasma protein binding was high, ranging from 98.23% to 99.98%.[4]
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The drug was generally well-tolerated, with headache being the most frequently reported adverse event of mild to moderate severity.[4]
Phase II Studies and Discontinuation
S-1360 advanced into Phase II clinical trials in HIV-1 infected patients in October 2002.[5][6] However, the development of S-1360 was halted in 2003 due to insufficient antiviral activity observed in these patients.
Experimental Protocols
In Vitro Integrase Inhibition Assay
A biochemical assay was used to determine the IC50 of S-1360 against purified recombinant HIV-1 integrase. A typical protocol involves the following steps:
Cell-Based Antiviral Activity Assay (MTT Assay)
The antiviral activity (EC50) and cytotoxicity (CC50) of S-1360 were determined using an MTT assay in MT-4 cells. This assay measures the reduction of a yellow tetrazolium salt (MTT) to purple formazan crystals by metabolically active cells.
In Vitro Resistance Selection
The selection of resistant viral strains was performed by serial passage of HIV-1 in the presence of the inhibitor.
Conclusion
S-1360 was a landmark compound in the development of HIV-1 integrase inhibitors. Although it ultimately failed in clinical trials, its journey from a promising preclinical candidate to a Phase II investigational drug provided invaluable lessons for the development of subsequent integrase inhibitors. The challenges encountered with S-1360, particularly the disconnect between in vitro potency and in vivo efficacy, highlighted the complexities of drug development and the importance of robust translational science. The legacy of S-1360 lives on in the successful development of later-generation integrase inhibitors, which are now a critical component of modern antiretroviral therapy.
References
- 1. academic.oup.com [academic.oup.com]
- 2. History and Global Brand: Harnessing science to treat challenging human diseases | Shionogi Inc. [shionogi.com]
- 3. medchemexpress.com [medchemexpress.com]
- 4. New Integrase Inhibitor, S-1360 [natap.org]
- 5. Recent advances in the discovery of small-molecule inhibitors of HIV-1 integrase - PMC [pmc.ncbi.nlm.nih.gov]
- 6. S-1360 Shionogi-GlaxoSmithKline - PubMed [pubmed.ncbi.nlm.nih.gov]
